Cas no 1932344-15-4 (tert-butyl (2S,3S)-3-amino-2-methylpiperidine-1-carboxylate)

• Product Name: tert-butyl (2S,3S)-3-amino-2-methylpiperidine-1-carboxylate
• CAS No: 1932344-15-4
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• CID: 6275503
• PubChem ID: 97007594
• Update Time: 2026-03-11

tert-butyl (2S,3S)-3-amino-2-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2S,3S)-3-amino-2-methylpiperidine-1-carboxylate
• EN300-6482639
• 1932344-15-4
• rel-tert-butyl (2r,3r)-3-amino-2-methylpiperidine-1-carboxylate
• t-Butyl (2S,3S)-3-amino-2-methylpiperidine-1-carboxylate
• MFCD31926708
• PS-20620
• (2S,3S)-3-Amino-1-Boc-2-methylpiperidine
• CS-0166721
• tert-Butyl(2S,3S)-3-amino-2-methylpiperidine-1-carboxylate
• cis-1-Boc-3-amino-2-methylpiperidine
• D97112
• DB-230122
• cis-tert-butyl 3-amino-2-methylpiperidine-1-carboxylate

• Inchi： 1S/C11H22N2O2/c1-8-9(12)6-5-7-13(8)10(14)15-11(2,3)4/h8-9H,5-7,12H2,1-4H3/t8-,9-/m0/s1
• InChI Key： ZGIHBYXILBKXGA-IUCAKERBSA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@@H]([C@@H]1C)N)=O

Computed Properties

• Exact Mass: 214.168127949g/mol
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl (2S,3S)-3-amino-2-methylpiperidine-1-carboxylate

Comprehensive Overview of tert-butyl (2S,3S)-3-amino-2-methylpiperidine-1-carboxylate (CAS No. 1932344-15-4)

The compound tert-butyl (2S,3S)-3-amino-2-methylpiperidine-1-carboxylate (CAS No. 1932344-15-4) is a chiral piperidine derivative that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique stereochemistry and functional groups make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of small-molecule drugs and peptidomimetics. The tert-butyloxycarbonyl (Boc) protecting group enhances its stability, making it a preferred choice for multi-step synthetic routes.

In recent years, the demand for chiral building blocks like tert-butyl (2S,3S)-3-amino-2-methylpiperidine-1-carboxylate has surged due to their role in asymmetric synthesis and drug discovery. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics, given the structural similarity of piperidine derivatives to neurotransmitters. This aligns with the growing focus on neurological disorders and precision medicine, topics frequently searched in academic and industrial databases.

The synthesis of tert-butyl (2S,3S)-3-amino-2-methylpiperidine-1-carboxylate often involves enantioselective catalysis or resolution techniques, which are critical for achieving high optical purity. Its CAS No. 1932344-15-4 is a key identifier in chemical catalogs, ensuring traceability in supply chains. The compound’s amino and ester functionalities allow for diverse derivatization, making it a versatile scaffold for medicinal chemistry projects.

From an industrial perspective, scalability and cost-effectiveness are paramount. Innovations in continuous flow chemistry and green chemistry have been explored to optimize the production of tert-butyl (2S,3S)-3-amino-2-methylpiperidine-1-carboxylate, addressing environmental concerns and regulatory requirements. These trends resonate with the increasing emphasis on sustainable synthesis in the pharmaceutical sector.

Analytical characterization of this compound typically employs HPLC, NMR, and mass spectrometry to confirm its stereochemical integrity and purity. Such rigorous quality control is essential for its use in GMP-compliant manufacturing processes. The compound’s stability under various storage conditions is also a frequent topic of inquiry, particularly for long-term research applications.

In summary, tert-butyl (2S,3S)-3-amino-2-methylpiperidine-1-carboxylate (CAS No. 1932344-15-4) represents a critical tool in modern synthetic chemistry, bridging the gap between academic research and industrial drug development. Its relevance to high-value pharmaceuticals and alignment with sustainability goals ensure its continued prominence in scientific discourse.